Cas no 1995349-43-3 (methyl 3-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl 3-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoate
• CAS No: 1995349-43-3
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6231889
• PubChem ID: 165511324
• Update Time: 2025-10-29

methyl 3-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoate
• EN300-1164163
• 1995349-43-3

• Inchi： 1S/C11H19N3O2/c1-5-14-8(3)11(7(2)13-14)9(12)6-10(15)16-4/h9H,5-6,12H2,1-4H3
• InChI Key： FBYALVNXQMCIAL-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C(C)=NN(CC)C=1C)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 3-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoate

Research Brief on Methyl 3-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoate (CAS: 1995349-43-3)

Methyl 3-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoate (CAS: 1995349-43-3) is a synthetic compound with potential applications in medicinal chemistry and drug development. Recent studies have focused on its role as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. This research brief provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring a pyrazole ring and an amino ester moiety, makes it a valuable scaffold for the design of small-molecule therapeutics. Recent publications highlight its utility in the synthesis of compounds targeting protein kinases, which are critical in various signaling pathways associated with cancer, inflammation, and neurodegenerative diseases. For instance, derivatives of this compound have shown promising inhibitory activity against specific kinases involved in tumor progression, suggesting its potential as a lead compound in oncology research.

In addition to its role in kinase inhibition, methyl 3-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoate has been investigated for its anti-inflammatory properties. Studies have demonstrated that certain derivatives of this compound can modulate the activity of inflammatory cytokines, such as TNF-α and IL-6, which are key mediators in chronic inflammatory conditions. These findings open new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of methyl 3-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoate has also been optimized in recent research, with a focus on improving yield and scalability. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its production, making it more accessible for large-scale pharmaceutical applications. These advancements are critical for the compound's transition from laboratory-scale research to clinical development.

Despite its promising potential, challenges remain in the development of methyl 3-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, methyl 3-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoate (CAS: 1995349-43-3) represents a promising scaffold for the development of novel kinase inhibitors and anti-inflammatory agents. Recent research has shed light on its synthetic versatility, biological activity, and therapeutic potential, paving the way for future investigations. Continued exploration of its derivatives and optimization of its pharmacological properties will be crucial for realizing its full potential in drug discovery and development.